N-[(3S)-TETRAHYDRO-2-OXO-3-FURANYL]-NONANAMIDE

• CAS No.: 177158-21-3
• Product Name: N-[(3S)-TETRAHYDRO-2-OXO-3-FURANYL]-NONANAMIDE
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.331
• IUPAC Name: N-[(3S)-2-oxooxolan-3-yl]nonanamide
• Standard InChI: InChI=1S/C13H23NO3/c1-2-3-4-5-6-7-8-12(15)14-11-9-10-17-13(11)16/h11H,2-10H2,1H3,(H,14,15)/t11-/m0/s1
• Standard InChIKey: OMPXHNXRUVEQDO-NSHDSACASA-N
• SMILES: CCCCCCCCC(=O)NC1CCOC1=O
• Appearance: Assay:≥98%A crystalline solid
• Description: Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C9-HSL is a rare odd-numbered acyl carbon chain produced by wild-type Erwinia carotovora strain SCC 3193 grown in the nutrient-rich Luria-Bertani Broth (LB) medium.
• Synonyms: C9-HSL
• PubChem Compound: 56662027
• Last Modified: Nov 11 2021